Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate

• IUPAC Name: 1-O-benzyl 2-O-methyl (2S)-3,4-dihydro-2H-pyridine-1,2-dicarboxylate
• InChI: InChI=1S/C15H17NO4/c1-19-14(17)13-9-5-6-10-16(13)15(18)20-11-12-7-3-2-4-8-12/h2-4,6-8,10,13H,5,9,11H2,1H3/t13-/m0/s1
• InChI Key: IZUKUAYQEZMUBG-ZDUSSCGKSA-N
• Canonical SMILES: COC(=O)C1CCC=CN1C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: COC(=O)[C@@H]1CCC=CN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H17NO4
• DSSTOX Substance ID: DTXSID20465894
• Molecular Weight: 275.30 g/mol
• CAS RN: 227758-97-6

Description

Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate is a chemical compound that has gained interest in the scientific community due to its potential use in various applications. This compound is commonly used in the synthesis of pharmaceutical drugs and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of Methyl (Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate is not fully understood. However, it is believed to work by inhibiting the reuptake of certain neurotransmitters such as serotonin, dopamine, and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which can help alleviate symptoms of various neurological disorders.
Biochemical and Physiological Effects:
Methyl (Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate has been shown to have various biochemical and physiological effects. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to have neuroprotective effects and can help improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl (Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is that it can be difficult to dissolve in certain solvents, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the use of Methyl (Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate in scientific research. One potential area of research is in the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another potential area of research is in the study of the compound's neuroprotective effects and its potential use in the prevention and treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Scientific Research Applications

Methyl (Methyl (2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the synthesis of pharmaceutical drugs. It has been used as a key intermediate in the synthesis of various drugs such as antihistamines, antipsychotics, and antidepressants.